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Technical Support Center: Propionic Acid
Fermentation

This guide provides troubleshooting advice and frequently asked questions (FAQSs) for
researchers, scientists, and drug development professionals working on maximizing propionic
acid fermentation through pH control.

Frequently Asked Questions (FAQS)
Q1: What is the optimal pH for maximizing propionic acid fermentation?

The optimal pH for propionic acid fermentation depends on whether the goal is to maximize
cell growth (biomass) or the final propionic acid yield.

o For Cell Growth: The optimal pH range for the growth of Propionibacterium species is
generally between 6.0 and 7.1.[1][2][3] A pH of 6.5 is often cited as optimal specifically for
cell growth.[4]
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e For Propionic Acid Production: A lower pH is more favorable for the production of
propionic acid. The specific propionic acid formation rate is often highest around pH 6.0.

[4]

o For Propionic Acid Yield: The yield of propionic acid (g of propionic acid per g of
substrate) increases significantly as the pH decreases. Studies have shown the yield can
increase from approximately 33% at a pH of 6.1-7.1 to as high as 63% at a pH between 4.5
and 5.0.[1] However, if the pH drops below 4.5, both cell growth and acid production can be
severely inhibited.[2][5][6]

Q2: My cell growth is high, but my propionic acid concentration is low. What's wrong?

This is a common issue that often points to a suboptimal pH environment for acid production.
High cell density is typically achieved at a pH of 6.5 to 7.0, but this range is less efficient for
propionic acid synthesis.[4] Acetic acid formation is also closely linked with cell growth, so you
may be observing a higher concentration of acetic acid as a byproduct.[1][3] To shift the
metabolism towards propionic acid production, consider implementing a pH-shift strategy, as
detailed in Q4.

Q3: What happens if | don't control the pH during fermentation?

Allowing the pH to drop naturally due to acid production can have variable outcomes. In some
experiments using molasses as a substrate, a fermentation run without pH control resulted in
higher final concentrations of both biomass and propionic acid compared to a run controlled at
pH 6.5 with NaOH.[5][7] The researchers suggested that the addition of NaOH itself might have
an inhibitory effect on the bacteria.[5] However, in other contexts, particularly with different
substrates or strains, uncontrolled pH can lead to a rapid drop to inhibitory levels (below 4.5),
prematurely halting the fermentation and resulting in low yields.[2]

Q4: What is a pH-shift control strategy, and why is it effective?

A pH-shift control strategy is a two-stage process designed to optimize both the cell growth and
acid production phases of fermentation. This is highly effective because the optimal pH
conditions for these two phases are different.[4][8]

A typical strategy involves:
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e Phase 1 (Growth): Maintaining the pH at an optimal level for cell growth, typically around 6.5,
for the first 24 to 48 hours.[4][8]

e Phase 2 (Production): Shifting and maintaining the pH to a lower value, typically 6.0, for the
remainder of the fermentation to enhance the specific rate of propionic acid formation.[4][8]

This approach has been shown to significantly increase the final propionic acid concentration
compared to fermentations run at a single, constant pH.[4][8][9]

Q5: How do different neutralizing agents (bases) for pH control affect fermentation?

The choice of neutralizing agent is critical. While necessary for pH control, some bases can
have an inhibitory effect on the culture.

e Sodium Hydroxide (NaOH): Commonly used, but some studies report it can inhibit bacterial
growth, leading to lower biomass production compared to uncontrolled runs.[5]

o Ammonia water (NHs-H20): Has been used effectively to maintain pH at 7.0 in high-density
fed-batch fermentations, leading to high propionic acid titers.[10]

¢ Calcium Carbonate (CaCOs): Can be used as a buffer, but its low solubility can make
precise, real-time control difficult.

Experimentation with different neutralizing agents may be necessary to find the optimal choice
for a specific strain and medium composition.

Troubleshooting Guide
Issue: Low Propionic Acid Yield

Low propionic acid yield is a frequent challenge. The following workflow can help diagnose
the underlying cause.
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Caption: Troubleshooting workflow for low propionic acid yield.

Data on pH Control Strategies

The choice of pH control strategy has a significant impact on fermentation outcomes.
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Table 1: Effect of pH on Propionic Acid Fermentation Parameters

Specific Propionic Acetic Acid  Succinic
pH Range Growth Acid Yield Yield (% Acid Yield Reference
Rate (h™?) (% wiw) wiw) (%)
~17 (at pH
6.1-7.1 ~0.23 ~33 9-12 7.0) [1]

| 4.5-5.0 | Decreased | ~63 | 9 - 12 | ~8 (at pH 5.0) |[1] |

Table 2: Comparison of Propionic Acid Production under Different pH Control Strategies

Fermentation ) Propionic Acid .
Strain Biomass (g/L) Reference
Strategy (g/L)

pH Controlled

at 6.5 (with ) .. 525 6.22 51071
freudenreichii

NaOH)
No pH Control P. freudenreichii 5.67 13.76 [51[7]
Constant pH at o
6.0 P. freudenreichii 14.58 - [4118]
Two-Stage pH- o

) P. freudenreichii 19.21 - [41[8]
Shift (6.5 - 6.0)
Fed-Batch with o

P. freudenreichii 25.23 - [8]

pH-Shift

| Fed-Batch with pH-Shift (Engineered) | P. jensenii | 37.26 | - |[11] |
Experimental Protocols
Protocol 1: Batch Fermentation with a Two-Stage pH-Shift Control Strategy

This protocol is based on methodologies that have successfully increased propionic acid
production.[4][8]

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b10760051/docs?utm_src=pdf-body#ph-control-strategies-for-maximizing-propionic-acid-fermentation
https://pubmed.ncbi.nlm.nih.gov/18604876/
https://pubmed.ncbi.nlm.nih.gov/18604876/
https://www.benchchem.com/product/b10760051/docs?utm_src=pdf-body#ph-control-strategies-for-maximizing-propionic-acid-fermentation
http://www.orientjchem.org/vol31no1/fed-batch-fermentation-for-propionic-acetic-and-lactic-acid-production/
https://www.researchgate.net/publication/272348315_Fed-Batch_Fermentation_for_Propionic_Acetic_and_Lactic_Acid_Production
http://www.orientjchem.org/vol31no1/fed-batch-fermentation-for-propionic-acetic-and-lactic-acid-production/
https://www.researchgate.net/publication/272348315_Fed-Batch_Fermentation_for_Propionic_Acetic_and_Lactic_Acid_Production
https://www.researchgate.net/publication/5224897_Kinetic_Analysis_and_pH-Shift_Control_Strategy_for_Propionic_Acid_Production_with_Propionibacterium_Freudenreichii_CCTCC_M207015
https://pubmed.ncbi.nlm.nih.gov/18626579/
https://www.researchgate.net/publication/5224897_Kinetic_Analysis_and_pH-Shift_Control_Strategy_for_Propionic_Acid_Production_with_Propionibacterium_Freudenreichii_CCTCC_M207015
https://pubmed.ncbi.nlm.nih.gov/18626579/
https://pubmed.ncbi.nlm.nih.gov/18626579/
https://pubmed.ncbi.nlm.nih.gov/24333145/
https://www.benchchem.com/product/b10760051/docs?utm_src=pdf-body#ph-control-strategies-for-maximizing-propionic-acid-fermentation
https://www.researchgate.net/publication/5224897_Kinetic_Analysis_and_pH-Shift_Control_Strategy_for_Propionic_Acid_Production_with_Propionibacterium_Freudenreichii_CCTCC_M207015
https://pubmed.ncbi.nlm.nih.gov/18626579/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Preparation

1. Prepare fermentation medium
(e.g., with glucose or molasses).
Adjust initial pH to 6.5.

l

[2. Autoclave medium an(a

fermentor. Allow to cool.

:

3. Prepare inoculum:
Grow P. freudenreichii anaerobically
for 24-48h at 30°C.

Ferme&tation

4. Inoculate fermentor (1-5% v/v)
with seed culture.

:

5. Phase 1 (0-48h):
Maintain Temp: 30°C
Maintain pH: 6.5
(using sterile NH3-H20 or NaOH)

:

6. Phase 2 (>48h):
Shift and maintain pH at 6.0
for the rest of the fermentation.

Monitorin%& Analysis

7. Take samples aseptically
every 12-24 hours.

8. Measure OD600 for biomass.
Centrifuge sample for supernatant.

:

9. Analyze supernatant for organic
acids and substrate via HPLC.

Click to download full resolution via product page

Caption: Experimental workflow for a pH-shift fermentation.
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. Materials and Equipment:

Propionibacterium freudenreichii strain (e.g., CCTCC M207015).[8]

7.5-L stirred-tank fermentor.[8]

Fermentation medium (e.g., glucose 40 g/L, yeast extract 10 g/L, peptone 5 g/L, KH2POa4 1
g/L, K2zHPOa4 1 g/L, and trace minerals).

Sterile neutralizing agent (e.g., 4M NaOH or NHs-H20).

HPLC system for organic acid analysis.

. Inoculum Preparation:

Grow the P. freudenreichii strain in a suitable seed medium (e.g., sodium lactate broth)
anaerobically at 30°C for 24-48 hours.[5]

. Fermentation Procedure:

Prepare the fermentation medium, adjust the initial pH to 6.5, and sterilize it in the fermentor.

[518]
Inoculate the fermentor with a 5% (v/v) seed culture.[12]
Set the temperature to 30°C.[5]

Phase 1 (0-48 hours): Control the pH at 6.5 using the automated addition of the neutralizing
agent.[4][8]

Phase 2 (After 48 hours): Change the pH setpoint to 6.0 and maintain it for the remainder of
the fermentation (e.g., up to 144 hours).[5][8]

. Sampling and Analysis:

Withdraw samples (e.g., 20 mL) aseptically every 24 hours.[5]

Measure optical density at 600 nm (ODeoo) to monitor cell growth.
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e Centrifuge the sample (e.g., 12,000 x g for 10 min at 4°C) to separate cells.[5]

e Analyze the supernatant for propionic acid, acetic acid, succinic acid, and residual
substrate concentration using a calibrated HPLC system.

Protocol 2: HPLC Analysis of Organic Acids

A standard method for quantifying organic acids in the fermentation broth.

Column: Aminex HPX-87H or similar ion-exchange column.
e Mobile Phase: 5 mM H2SOa.

e Flow Rate: 0.6 mL/min.

e Column Temperature: 50-60°C.

o Detector: Refractive Index (RI) or UV (at 210 nm).

o Sample Preparation: Filter the centrifuged supernatant through a 0.22 pm syringe filter
before injection.

e Quantification: Create a standard curve with known concentrations of propionic, acetic, and
succinic acids to calculate the concentrations in the samples.[7]

pH Influence on Metabolic Pathways

The pH level directly influences the metabolic activity of Propionibacterium, determining the
balance between cell proliferation and acid production.
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Caption: Relationship between pH, cell growth, and acid production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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